2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(3-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a 1,4-thiazepine ring, which is a seven-membered heterocyclic compound with a nitrogen replacing a carbon . It also has a benzene ring attached to it, making it a benzothiazepine . The compound also contains methoxy groups (OCH3) and a fluorophenyl group (C6H4F).
Synthesis Analysis
While specific synthesis methods for this compound are not available, thiazepines and their derivatives are often synthesized using various organic reactions . For example, benzodiazepines can be synthesized using a Michael addition reaction .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The 1,4-thiazepine ring is a seven-membered ring with a nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, compounds with similar structures have been found to have a molecular weight of around 300 g/mol .Scientific Research Applications
Synthesis and Chemical Characterization
Research has focused on the synthesis and chemical characterization of benzothiazepine derivatives, a category to which this compound belongs. For instance, Nguyen et al. (2018) reported the synthesis of a new benzothiazepine derivative through the reaction of o-aminothiophenol and N-(p-tolyl)-2-(2-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy)acetamide. The structural determination was achieved using various spectral data, highlighting the methodological advancements in synthesizing complex organic compounds like benzothiazepines (Nguyen, Bui, & Nguyen, 2018).
Antimicrobial Activity
Talupur et al. (2021) synthesized and characterized 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, which involved the reaction of a compound similar to the one of interest with 4-substituted phenyl phosphoro dichloridates. The target molecules were subjected to biological evaluation and molecular docking studies, indicating their potential antimicrobial properties (Talupur, Satheesh, & Chandrasekhar, 2021).
Anticancer Activity
Research into derivatives of benzothiazepines has also explored their potential anticancer activities. Mortimer et al. (2006) found that 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole, a compound structurally related to the one , exhibited potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. This work underscores the potential therapeutic applications of such compounds in oncology (Mortimer, Wells, Crochard, Stone, Bradshaw, Stevens, & Westwell, 2006).
Mechanism of Action
properties
IUPAC Name |
2-[2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3-dihydro-1λ6,5-benzothiazepin-5-yl]-N-(3-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23FN2O6S/c1-33-20-11-10-16(12-21(20)34-2)23-14-25(30)28(19-8-3-4-9-22(19)35(23,31)32)15-24(29)27-18-7-5-6-17(26)13-18/h3-13,23H,14-15H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNVIZIYISLXDFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NC4=CC(=CC=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23FN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(3-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.